![molecular formula C9H10F3NO B10756855 (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol](/img/structure/B10756855.png)
(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol
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Overview
Description
(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol is an organic compound that belongs to the class of trifluoromethylbenzenes. These compounds contain a benzene ring substituted with one or more trifluoromethyl groups.
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method is the radical trifluoromethylation of carbon-centered radical intermediates .
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, where the hydroxyl group may be oxidized to form a carbonyl group.
Reduction: Reduction reactions can convert the amino group to other functional groups, such as amines or amides.
Substitution: The trifluoromethyl group can participate in substitution reactions, where it is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.
Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce different amines.
Scientific Research Applications
(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Medicine: Potential applications in drug development due to its unique chemical properties.
Industry: Used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol involves its interaction with specific molecular targets. For example, it may act on enzymes such as phenylethanolamine N-methyltransferase, influencing metabolic pathways and biochemical reactions .
Comparison with Similar Compounds
- (1R)-2-amino-1-[4-(trifluoromethyl)phenyl]ethanol
- (1R)-2-amino-1-[2-(trifluoromethyl)phenyl]ethanol
Comparison: Compared to similar compounds, (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol is unique due to the position of the trifluoromethyl group on the benzene ring. This positional difference can influence the compound’s reactivity, stability, and interaction with other molecules .
Properties
Molecular Formula |
C9H10F3NO |
---|---|
Molecular Weight |
205.18 g/mol |
IUPAC Name |
(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol |
InChI |
InChI=1S/C9H10F3NO/c10-9(11,12)7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2/t8-/m0/s1 |
InChI Key |
RRBRWAPWPGAJMA-QMMMGPOBSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)C(F)(F)F)[C@H](CN)O |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(CN)O |
Origin of Product |
United States |
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